ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(thiocyanatomethyl)-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(thiocyanatomethyl)triazole-4-carboxylate
• InChI: InChI=1S/C9H9N7O3S/c1-2-18-9(17)6-5(3-20-4-10)16(15-12-6)8-7(11)13-19-14-8/h2-3H2,1H3,(H2,11,13)
• InChI Key: PTYBIUSKHLXFSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=N1)C2=NON=C2N)CSC#N
• Molecular Formula: C9H9N7O3S
• Molecular Weight: 295.28 g/mol

Description

This compound is a complex organic molecule that contains several interesting functional groups, including an oxadiazole ring, a triazole ring, an ethyl ester group, and a thiocyanate group. These groups are common in many pharmaceuticals and materials due to their unique chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple reactive groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make it soluble in polar solvents, while the presence of aromatic rings could contribute to its stability.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target. If it’s intended for use as a material, its properties would depend on its molecular structure.

Future Directions

The future research directions for this compound would depend on its intended use. If it shows promise as a drug, future research could involve testing its efficacy and safety in preclinical and clinical trials. If it’s intended for use as a material, future research could involve studying its properties under various conditions.